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Compound of Interest

Compound Name: Ethyl red

Cat. No.: B1210116

Ethyl Red Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the shelf life, storage, and troubleshooting of
ethyl red powder for experimental use.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended shelf life of ethyl red powder?

Al: The shelf life of ethyl red powder is not explicitly defined by a fixed period and is often
batch-dependent.[1] For optimal performance, it is recommended to use the powder within the
manufacturer's recommended use-by date. However, when stored correctly, powdered dyes
can remain viable for several years, though a gradual loss of vibrancy may occur over time. For
aged powders, it is advisable to perform a quality control check to ensure its efficacy.

Q2: What are the ideal storage conditions for ethyl red powder?

A2: Ethyl red powder should be stored in a tightly closed container in a dry, cool, and well-
ventilated area.[2][3][4][5] Exposure to moisture and high temperatures should be avoided as
they can degrade the product. Specific temperature recommendations vary slightly among
suppliers, but a general guideline is to store it at room temperature (15-25 °C). One supplier
suggests storage at -20°C for biotechnology-grade powder.[1]
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Q3: What is the solubility of ethyl red powder?

A3: Ethyl red powder is almost insoluble in water. It is slightly soluble in ethanol and soluble in

benzene.
Q4: What is the pH range and color change of ethyl red?

A4: Ethyl red exhibits a color change from red at pH 4.5 to yellow at pH 6.5.

Troubleshooting Guide
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Issue

Potential Cause

Troubleshooting Steps

Powder does not dissolve

completely in ethanol.

1. Insufficient solvent. 2. Low-
quality ethanol. 3.

Contamination of the powder.

1. Increase the volume of

ethanol or gently warm the
solution. 2. Use high-purity,
absolute ethanol. 3. Use a
fresh container of ethyl red

powder.

Indicator solution is cloudy or
has precipitates after adding

water.

Incomplete dissolution in

ethanol before adding water.

Ensure the ethyl red powder is
fully dissolved in ethanol

before adding any water.

No distinct color change is

observed during titration.

1. The pH of the solution is
outside the indicator's
transition range (pH 4.5-6.5).
2. The indicator solution has
degraded. 3. Incorrect
concentration of the indicator

solution.

1. Ensure the expected
endpoint of your titration falls
within the pH 4.5-6.5 range. If
not, select a different indicator.
2. Prepare a fresh indicator
solution. 3. Prepare the
indicator solution according to

the recommended protocol.

The color change is gradual or

unclear.

The experimental conditions
are close to the pKa of the
indicator, leading to a gradual

transition.

Consider using a pH meter for
more precise endpoint
determination or select an
indicator with a narrower
transition range if available for

your specific application.

Unexpected color appears.

Contamination of the ethyl red

powder or the solution.

Use fresh, high-purity reagents

and clean glassware.

Experimental Protocols
Preparation of Ethyl Red Indicator Solution (0.1% in

Ethanol)

Materials:
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Ethyl Red powder

95% Ethanol

Volumetric flask (100 mL)

Weighing balance

Spatula and weighing paper

Procedure:

e Weigh out 0.1 g of ethyl red powder using a weighing balance.
o Transfer the powder to a 100 mL volumetric flask.

e Add approximately 50 mL of 95% ethanol to the flask.

» Swirl the flask gently to dissolve the powder completely. A magnetic stirrer can be used for
efficient mixing.

¢ Once the powder is fully dissolved, add 95% ethanol to the flask up to the 100 mL mark.
o Stopper the flask and invert it several times to ensure a homogenous solution.

» Store the prepared solution in a tightly sealed, light-protected container.

Quantitative Data Summary
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Parameter Value Source
Appearance Dark red to dark purple powder  [6]

pH Transition Range 45-6.5 [6]
Color Change Red to Yellow [6]
Solubility in Water Almost insoluble

Solubility in Ethanol Slightly soluble

Recommended Storage Cool, dry, well-ventilated place [31141[5]

Room Temperature (15-25 °C)

Storage Temperature
or -20°C

[1]

Visualizations
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Caption: Workflow for receiving and storing ethyl red powder.
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Caption: Troubleshooting flowchart for common ethyl red issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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